Cas no 27412-67-5 (1-methyl-5-nitro-1H-Pyrazole 2-oxide)

1-methyl-5-nitro-1H-Pyrazole 2-oxide structure
27412-67-5 structure
Product Name:1-methyl-5-nitro-1H-Pyrazole 2-oxide
CAS No:27412-67-5
MF:C4H5N3O3
MW:143.100800275803
CID:1110191
PubChem ID:12344833
Update Time:2025-04-20

1-methyl-5-nitro-1H-Pyrazole 2-oxide Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-5-nitro-1H-Pyrazole 2-oxide
    • 2-methyl-3-nitro-1-oxidopyrazol-1-ium
    • 1-methyl-5-nitropyrazole 2-oxide
    • DTXSID60492669
    • 27412-67-5
    • 1-Methyl-5-nitro-2-oxo-1H-2lambda~5~-pyrazole
    • Inchi: 1S/C4H5N3O3/c1-5-4(7(9)10)2-3-6(5)8/h2-3H,1H3
    • InChI Key: URTODWDHTPYMTB-UHFFFAOYSA-N
    • SMILES: [O-][N+]1=CC=C([N+](=O)[O-])N1C

Computed Properties

  • Exact Mass: 143.03309103g/mol
  • Monoisotopic Mass: 143.03309103g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 76.2Ų
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